![molecular formula C14H9ClN4O6 B3841768 N'-(3-chlorobenzoyl)-2,4-dinitrobenzohydrazide](/img/structure/B3841768.png)
N'-(3-chlorobenzoyl)-2,4-dinitrobenzohydrazide
Overview
Description
N-(3-chlorobenzoyl)-2,4-dinitrobenzohydrazide, commonly known as 'CDNB', is a synthetic compound that has been widely used in scientific research. It is a yellow crystalline powder that is soluble in organic solvents like methanol and ethanol. CDNB has been used extensively in biochemical and physiological studies due to its ability to act as a substrate for various enzymes, including glutathione transferases (GSTs).
Mechanism of Action
CDNB acts as a substrate for N'-(3-chlorobenzoyl)-2,4-dinitrobenzohydrazide, which catalyze the conjugation of CDNB with glutathione (GSH) to form a CDNB-GSH conjugate. This reaction is used to measure the activity of N'-(3-chlorobenzoyl)-2,4-dinitrobenzohydrazide and is commonly used in studies related to drug metabolism and detoxification.
Biochemical and Physiological Effects:
CDNB has been shown to have both biochemical and physiological effects. It has been shown to induce oxidative stress and lipid peroxidation in various tissues. CDNB has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase and catalase.
Advantages and Limitations for Lab Experiments
CDNB has several advantages in lab experiments, including its high solubility in organic solvents, its stability, and its ability to act as a substrate for various enzymes. However, CDNB has some limitations, including its potential toxicity and the fact that it may not accurately represent the metabolism of drugs in vivo.
Future Directions
There are several future directions for the use of CDNB in scientific research. One potential area of study is the development of new drugs that can modulate the activity of N'-(3-chlorobenzoyl)-2,4-dinitrobenzohydrazide. Another potential area of study is the use of CDNB in the study of drug-drug interactions and the effects of environmental toxins on drug metabolism. Additionally, CDNB could be used to develop new methods for the detection of GST activity in biological samples.
Scientific Research Applications
CDNB has been used in various scientific research applications, including the study of enzyme kinetics, drug metabolism, and toxicology. It is commonly used as a substrate for N'-(3-chlorobenzoyl)-2,4-dinitrobenzohydrazide in studies related to drug metabolism and detoxification. CDNB is also used in the study of enzyme kinetics to determine the activity of enzymes like N'-(3-chlorobenzoyl)-2,4-dinitrobenzohydrazide.
properties
IUPAC Name |
N'-(3-chlorobenzoyl)-2,4-dinitrobenzohydrazide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClN4O6/c15-9-3-1-2-8(6-9)13(20)16-17-14(21)11-5-4-10(18(22)23)7-12(11)19(24)25/h1-7H,(H,16,20)(H,17,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYHRAUQIHQDGQZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)NNC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClN4O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(3-chlorophenyl)carbonyl]-2,4-dinitrobenzohydrazide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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